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Compound of Interest

Compound Name: Cdk8-IN-5

Cat. No.: B15143620 Get Quote

Essential Safety and Handling Guide for Cdk8-
IN-5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cdk8-IN-5. The following procedures for operations

and disposal are designed to ensure a safe laboratory environment.

1. Compound Information

Chemical Identifier Data

Compound Name Cdk8-IN-5

Target(s) CDK8/19

Nature
Potent, selective, and orally bioavailable small

molecule inhibitor

General Handling
Handle as a hazardous compound. Avoid

inhalation, and contact with skin and eyes.

Note: Specific quantitative data for Cdk8-IN-5 is not publicly available. The information

provided is based on structurally similar and functionally related CDK8/19 inhibitors.

2. Personal Protective Equipment (PPE)
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When handling Cdk8-IN-5, a comprehensive PPE strategy is mandatory to minimize exposure.

The required PPE is detailed below and should be used in accordance with your institution's

safety protocols.

PPE Category Item Specification

Hand Protection Gloves

Two pairs of chemotherapy-

rated, powder-free nitrile

gloves. The outer glove should

be worn over the cuff of the lab

coat.

Eye Protection Safety Goggles or Face Shield
Chemical splash goggles or a

full-face shield must be worn.

Body Protection Laboratory Coat

A disposable, back-closing,

polyethylene-coated

polypropylene gown is

recommended. Standard cloth

lab coats are not sufficient.[1]

Respiratory Protection Respirator

An N95 respirator or higher

should be used, especially

when handling the compound

in powdered form to prevent

aerosol inhalation.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area.

3. Operational Plan: Step-by-Step Handling Procedure

Proper handling of Cdk8-IN-5 is critical to prevent contamination and ensure experiment

integrity.

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, preferably within a certified chemical fume hood or a

biological safety cabinet.
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Weighing: To minimize aerosol generation, carefully weigh the powdered compound on a

calibrated analytical balance within a fume hood. Use anti-static weigh paper or a weighing

boat.

Solubilization: Cdk8-IN-5 is typically soluble in solvents like DMSO and ethanol.[2] Add the

solvent slowly to the vial containing the compound. Cap the vial tightly and vortex until fully

dissolved.

Aliquoting and Storage: Once dissolved, aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C in a clearly

labeled, sealed container.[2]

Post-Handling: After handling, remove and dispose of all disposable PPE in the designated

hazardous waste container. Thoroughly wash hands with soap and water.

4. Disposal Plan

All materials that come into contact with Cdk8-IN-5 must be treated as hazardous chemical

waste.

Solid Waste: This includes contaminated gloves, gowns, shoe covers, weigh paper, and

pipette tips. Dispose of these items in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused stock solutions and experimental media containing Cdk8-IN-5 should

be collected in a designated, sealed hazardous liquid waste container. Do not pour down the

drain.

Sharps: Needles and syringes used for handling the compound must be disposed of in a

designated sharps container for hazardous materials.

Decontamination: All work surfaces and equipment should be decontaminated with an

appropriate cleaning agent (e.g., 70% ethanol followed by a surface decontaminant) after

use.

Experimental Workflow for Handling Cdk8-IN-5
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Caption: Workflow for the safe handling of Cdk8-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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